Cas no 2228681-98-7 (2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine
• CAS No: 2228681-98-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6341382
• PubChem ID: 165851588
• Update Time: 2025-06-07

2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine
• EN300-1949011
• 2228681-98-7

• Inchi： 1S/C10H13F2NO2/c1-14-8-3-7(10(11,12)6-13)4-9(5-8)15-2/h3-5H,6,13H2,1-2H3
• InChI Key： AHVKHAHMVBTMQE-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=C(C=1)OC)OC)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine (CAS No: 2228681-98-7)

2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine is a fluorinated aromatic amine derivative with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228681-98-7, exhibits a combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The presence of both dimethoxy and difluoro substituents in its molecular structure imparts distinct electronic and steric properties, which are critical for modulating its biological activity and potential therapeutic applications.

The molecular structure of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine consists of a benzene ring substituted with two methoxy groups at the 3rd and 5th positions, enhancing its lipophilicity and potential interaction with biological targets. Additionally, the introduction of two fluorine atoms at the alpha position relative to the amine group introduces additional conformational flexibility and electronic modulation. These structural features are particularly relevant in the context of modern drug design, where optimizing both potency and selectivity is paramount.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The fluorine atoms in 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine contribute to these desirable properties by increasing the compound's resistance to enzymatic degradation and improving its interaction with proteins. This has made it a valuable scaffold for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine is its potential application in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have shown that structurally related compounds exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory diseases. The dimethoxyphenyl moiety serves as an effective pharmacophore for binding to these enzymes, while the fluorinated amine group enhances the compound's bioavailability.

The synthesis of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine presents unique challenges due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern organic chemistry in producing complex molecules with tailored properties.

Recent advancements in computational chemistry have further facilitated the exploration of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine's potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. Such computational approaches are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacological profile of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine is still under active investigation, but preliminary findings suggest that it may exhibit a range of biological activities. For example, preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its structural features make it a viable candidate for developing treatments against neurodegenerative disorders by interacting with specific neurotransmitter receptors.

The safety profile of 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies are necessary to assess its potential side effects and ensure its safety for human use. These studies often involve evaluating acute toxicity, chronic exposure effects, and potential long-term health risks. By adhering to stringent regulatory guidelines and employing robust testing protocols, researchers can mitigate risks associated with novel compounds like this one.

The economic feasibility of producing 2-(3,5-dimethoxyphenyl)-2,2-difluoroethan-1-amine on an industrial scale is also an important factor in its commercialization. The cost-effectiveness of synthetic routes must be balanced against the compound's therapeutic value to ensure that it remains accessible for patients who may benefit from it. Collaborations between academic institutions and pharmaceutical companies can help streamline production processes and reduce costs through shared resources and expertise.

In conclusion, 2228681-98 7 CAS no 2228681 -98 -7 2228681 -98 -7 , 2228681 -98 -7 , 2228681 -98 -7 , 2228681 -98 -7 , 2228681 -98 -7 , 2228681 -98 -7 , 2228681 -98 -7 , . It . It . It . It . It . It . It . It